Cas no 342814-66-8 (Aclidinomycin B)
Aclidinomycin B structure
Product Name:Aclidinomycin B
CAS No:342814-66-8
MF:C21H25N3O7
MW:431.43910574913
CID:6650322
Update Time:2024-03-02
Aclidinomycin B Chemical and Physical Properties
Names and Identifiers
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- Aclidinomycin B
- (+)-Aclidinomycin B
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- Inchi: 1S/C21H25N3O7/c1-7-15(29-3)14(25)10-12-20(27)31-19-9-6-8-11(22(9)2)13(24(12)19)16(21(10,28)17(7)26)23-4-5-30-18(8)23/h8-9,11,13,16,18-20,27-28H,4-6H2,1-3H3
- InChI Key: WPPGPABOHAFRPK-UHFFFAOYSA-N
- SMILES: COC1C(=O)C2C(C3N4C(OCC4)C4CC5N(C4C3N3C5OC(C3=2)O)C)(O)C(=O)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- XLogP3: -1.239
Aclidinomycin B Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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